Cas no 115594-52-0 (1-Azabicyclo[3.2.1]octane-3-carboxylicacid,exo-(9CI))

1-Azabicyclo[3.2.1]octane-3-carboxylicacid,exo-(9CI) structure
115594-52-0 structure
Product Name:1-Azabicyclo[3.2.1]octane-3-carboxylicacid,exo-(9CI)
CAS No:115594-52-0
MF:C8H13NO2
MW:155.194322347641
CID:130823
Update Time:2023-04-05

1-Azabicyclo[3.2.1]octane-3-carboxylicacid,exo-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Azabicyclo[3.2.1]octane-3-carboxylicacid, (1R,3R,5S)-rel-
    • 1-Azabicyclo[3.2.1]octane-3-carboxylicacid,exo-(9CI)
    • 1-Azabicyclo[3.2.1]octane-3-carboxylic acid, (1R,3R,5S)-rel-
    • Inchi: 1S/C8H13NO2/c10-8(11)7-3-6-1-2-9(4-6)5-7/h6-7H,1-5H2,(H,10,11)/t6-,7-/m1/s1
    • InChI Key: XDOKRBQHDTUWFB-RNFRBKRXSA-N
    • SMILES: [N@]12C[C@]([H])(CC1)C[C@@H](C(O)=O)C2

Computed Properties

  • Exact Mass: 155.095
  • Monoisotopic Mass: 155.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2
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